Cas no 81017-03-0 (2H-Pyran-2-one,4-hydroxy-6-undecyl-)
81017-03-0 structure
Product Name:2H-Pyran-2-one,4-hydroxy-6-undecyl-
CAS No:81017-03-0
MF:C16H26O3
MW:266.375845432281
CID:724651
PubChem ID:54693753
Update Time:2025-04-19
2H-Pyran-2-one,4-hydroxy-6-undecyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one,4-hydroxy-6-undecyl-
- 4-hydroxy-6-undecyl-2H-pyran-2-one
- 4-hydroxy-6-undecylpyran-2-one
- Q27157506
- lauroyl triketide pyrone
- 81017-03-0
- BDBM50024661
- 2H-Pyran-2-one, 4-hydroxy-6-undecyl-
- 4-OH-6-UP
- CHEBI:84149
- CHEMBL7424
- SCHEMBL6910732
- 4-Hydroxy-6-undecyl-pyran-2-one
- DTXSID00230860
-
- Inchi: 1S/C16H26O3/c1-2-3-4-5-6-7-8-9-10-11-15-12-14(17)13-16(18)19-15/h12-13,17H,2-11H2,1H3
- InChI Key: UHXLJSSQRSIPND-UHFFFAOYSA-N
- SMILES: O1C(C=C(C=C1CCCCCCCCCCC)O)=O
Computed Properties
- Exact Mass: 266.18819469g/mol
- Monoisotopic Mass: 266.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 46.5Ų
2H-Pyran-2-one,4-hydroxy-6-undecyl- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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